Cas no 82772-57-4 (3,7-Nonadien-2-one, 1,1-dichloro-4,8-dimethyl-)

• Product name: 3,7-Nonadien-2-one, 1,1-dichloro-4,8-dimethyl-
• CAS No: 82772-57-4
• MF: C₁₁H₁₆Cl₂O
• MW: 235.150141716003
• CID: 682611
• PubChem ID: 71417123

3,7-Nonadien-2-one, 1,1-dichloro-4,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3,7-Nonadien-2-one, 1,1-dichloro-4,8-dimethyl-
• 1,1-dichloro-4,8-dimethylnona-3,7-dien-2-one
• 82772-57-4
• DTXSID20836469

• Inchi： InChI=1S/C11H16Cl2O/c1-8(2)5-4-6-9(3)7-10(14)11(12)13/h5,7,11H,4,6H2,1-3H3
• InChI Key： YXUORMZERKMPNH-UHFFFAOYSA-N
• SMILES： CC(=CCCC(=CC(=O)C(Cl)Cl)C)C

Computed Properties

• Exact Mass: 234.0578205g/mol
• Monoisotopic Mass: 234.0578205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1Ų